Cas no 2227847-03-0 ((2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol)

(2R)-1-[2-(Propan-2-yloxy)phenyl]propan-2-ol is a chiral secondary alcohol featuring an isopropoxy-substituted phenyl group. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, where enantiomeric purity is critical. The compound’s structure, combining an aromatic ether with a hydroxyl-bearing side chain, offers versatility in derivatization for fine chemical production. Its well-defined chirality ensures precise control in reactions requiring stereoselectivity, such as the synthesis of bioactive molecules or ligands for catalysis. The isopropoxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in research and development of optically active pharmaceuticals or agrochemicals.
(2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol structure
2227847-03-0 structure
Product Name:(2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol
CAS No:2227847-03-0
MF:C12H18O2
MW:194.270123958588
CID:6240546
PubChem ID:94776490
Update Time:2025-06-08

(2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol
    • EN300-1760745
    • 2227847-03-0
    • (2R)-1-[2-(propan-2-yloxy)phenyl]propan-2-ol
    • Inchi: 1S/C12H18O2/c1-9(2)14-12-7-5-4-6-11(12)8-10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m1/s1
    • InChI Key: OBYFDIBXMYEEBE-SNVBAGLBSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1C[C@@H](C)O

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų

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Additional information on (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol

Introduction to (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol (CAS No. 2227847-03-0)

(2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol, a compound with the CAS number 2227847-03-0, is a chiral alcohol that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a chiral center and an ether functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol is C11H16O2. Its molecular weight is 184.24 g/mol, and it exists as a colorless liquid at room temperature. The compound's chiral nature and specific functional groups contribute to its unique physical and chemical properties, which are essential for its use in various applications.

In the pharmaceutical industry, (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol has shown promise as an intermediate in the synthesis of chiral drugs. Chiral compounds are crucial in drug development because they can exhibit different biological activities depending on their enantiomeric form. This property allows for the design of more effective and safer medications. Recent studies have highlighted the importance of chiral intermediates in the development of drugs targeting specific receptors and enzymes, which can lead to improved therapeutic outcomes.

The synthesis of (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol has been extensively studied, with several methods reported in the literature. One common approach involves the asymmetric reduction of a prochiral ketone using a chiral catalyst. This method ensures high enantioselectivity, producing the desired (R)-enantiomer with high purity. Another approach involves the use of enzymatic catalysis, which offers an environmentally friendly and cost-effective alternative to traditional chemical methods.

Beyond its role as a pharmaceutical intermediate, (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol has also found applications in other areas of chemistry. For instance, it can be used as a building block in the synthesis of complex organic molecules, such as natural products and fine chemicals. The ether functional group in the molecule provides additional reactivity and versatility, allowing for a wide range of chemical transformations.

In terms of safety and handling, (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol is generally considered safe when proper precautions are taken. It is important to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) to prevent inhalation or skin contact. Additionally, storage conditions should be controlled to maintain the stability and purity of the compound.

The environmental impact of (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol is another important consideration. Green chemistry principles are increasingly being applied in the synthesis and use of this compound to minimize waste generation and reduce environmental footprint. Sustainable methods for its production, such as those involving biocatalysis or mild reaction conditions, are being actively researched and developed.

In conclusion, (2R)-1-2-(propan-2-yloxy)phenylpropan-2-ol (CAS No. 2227847-03-0) is a versatile chiral alcohol with significant potential in pharmaceutical and chemical applications. Its unique molecular structure and properties make it an important intermediate in the synthesis of bioactive molecules, contributing to advancements in drug development and organic chemistry. Ongoing research continues to explore new methods for its synthesis and novel applications, further highlighting its importance in these fields.

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